N-(Piperidin-2-ylmethyl)propan-2-amine
Overview
Description
“N-(Piperidin-2-ylmethyl)propan-2-amine” is a compound that contains a piperidine moiety. Piperidines are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state . They are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . A variety of methods have been developed for the synthesis of piperidine derivatives, including hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .Molecular Structure Analysis
The molecular structure of “N-(Piperidin-2-ylmethyl)propan-2-amine” includes a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidine derivatives undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(Piperidin-2-ylmethyl)propan-2-amine” would depend on its specific structure. For example, the compound “(piperidin-2-yl)methyl N-(propan-2-yl)carbamate hydrochloride” has a molecular weight of 236.74 .Scientific Research Applications
Synthesis of Medicinal Compounds
Piperidine derivatives, including N-(Piperidin-2-ylmethyl)propan-2-amine, are crucial in the synthesis of various medicinal compounds. They serve as building blocks in the construction of drugs due to their presence in more than twenty classes of pharmaceuticals . The versatility of piperidine derivatives allows for the development of a wide range of therapeutic agents.
Pharmacological Applications
The pharmacological applications of piperidine derivatives are extensive. They are involved in the discovery and biological evaluation of potential drugs, particularly those containing the piperidine moiety . This includes the development of new treatments for diseases where piperidine structures play a role in the efficacy of the medication.
Chemical Synthesis Methods
Recent advances in chemical synthesis methods have highlighted the importance of piperidine derivatives. N-(Piperidin-2-ylmethyl)propan-2-amine can be used in intra- and intermolecular reactions to form various piperidine derivatives, such as substituted piperidines and piperidinones .
Antioxidant Research
Piperidine structures are known for their antioxidant properties. Research into N-(Piperidin-2-ylmethyl)propan-2-amine could explore its potential as an antioxidant, which could have implications in the treatment of oxidative stress-related conditions .
Crystallography
The crystal structure analysis of piperidine derivatives provides insights into their molecular configuration and potential interactions. N-(Piperidin-2-ylmethyl)propan-2-amine may be used in crystallography studies to understand its structural characteristics and how they relate to its function .
Mechanism of Action
The mechanism of action of piperidine derivatives can vary widely depending on their specific structure and the biological system in which they are acting. For example, some piperidine derivatives have been found to have antioxidant action, while others have been found to have anti-inflammatory, analgesic, or antipsychotic effects .
Safety and Hazards
The safety and hazards of “N-(Piperidin-2-ylmethyl)propan-2-amine” would depend on its specific structure and use. For example, the compound “(piperidin-2-yl)methyl N-(propan-2-yl)carbamate hydrochloride” has been classified with the signal word “Warning” and hazard statements H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and respiratory irritation .
Future Directions
Piperidine derivatives continue to be an active area of research, with more than 7000 piperidine-related papers published during the last five years according to Sci-Finder . Future directions may include the development of new synthesis methods, the discovery of new biological activities, and the design of new drugs based on piperidine derivatives .
properties
IUPAC Name |
N-(piperidin-2-ylmethyl)propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2/c1-8(2)11-7-9-5-3-4-6-10-9/h8-11H,3-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKNXDWVJVJUYCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1CCCCN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00693577 |
Source
|
| Record name | N-[(Piperidin-2-yl)methyl]propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00693577 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Piperidin-2-ylmethyl)propan-2-amine | |
CAS RN |
114366-16-4 |
Source
|
| Record name | N-[(Piperidin-2-yl)methyl]propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00693577 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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